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Compound of Interest

Compound Name:
3-Iodo-1-isobutyl-1H-pyrazole-4-

carbaldehyde

Cat. No.: B10902411

Get Quote

Audience: Researchers, Medicinal Chemists, and QC Analysts. Topic: Vibrational Spectroscopy

(FTIR) of the Pyrazole-4-Carbaldehyde Carbonyl Group.

Executive Summary: The Spectral Signature
In drug discovery, 1H-pyrazole-4-carbaldehyde (CAS: 35344-95-7) is a critical pharmacophore

scaffold. Its correct identification relies heavily on the vibrational signature of its carbonyl (C=O)

group.[1] Unlike simple aliphatic aldehydes, the pyrazole-4-carbaldehyde carbonyl does not

appear at the standard 1730 cm⁻¹. Instead, it exhibits a diagnostic red shift to the 1660–1710

cm⁻¹ region.

This guide objectively compares this spectral behavior against standard alternatives

(benzaldehyde, aliphatic aldehydes) and elucidates the critical role of intermolecular hydrogen

bonding in validating the purity and structural integrity of this scaffold.

Spectral Characterization & Mechanism
The Core Signal: Carbonyl (C=O) Stretching
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The carbonyl stretching vibration is the most intense and diagnostic peak in the spectrum.[1]

For pyrazole-4-carbaldehyde, this peak is governed by two competing mechanistic factors:

Conjugation and Hydrogen Bonding.

Parameter Experimental Range Mechanistic Cause

Wavenumber (

)
1660 – 1710 cm⁻¹

Conjugation with the electron-

rich pyrazole ring reduces

bond order.

Intensity Strong / Sharp
Large dipole moment change

during stretching.

Shape
Often Split or Broad (Solid

State)

Fermi resonance or H-bonded

dimer formation.

Mechanistic Insight: Why the Shift?
The pyrazole ring is a

-excessive heterocycle. The lone pair on the pyrrole-like nitrogen (

) donates electron density into the ring, which can be delocalized onto the carbonyl oxygen.
This resonance effect increases the single-bond character of the C=O bond, lowering its force
constant and frequency compared to non-conjugated aldehydes.

Secondary Diagnostic Peaks[2]
N-H Stretch (3100–3300 cm⁻¹): In the solid state, this appears as a broad band due to strong

intermolecular hydrogen bonding (dimerization). In dilute solution, it shifts to a sharp peak at

~3450 cm⁻¹.

Aldehydic C-H (2750 & 2850 cm⁻¹): The characteristic "Fermi Doublet" remains present,

confirming the aldehyde functionality.

Comparative Analysis: Pyrazole-4-CHO vs.
Alternatives
To validate your sample, compare its C=O peak position against these standard benchmarks.
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Table 1: Comparative Carbonyl Frequencies

Compound
Class

Representative
Molecule (cm⁻¹)

Shift
Magnitude (

)

Electronic
Driver

Aliphatic

Aldehyde

Acetaldehyde /

Butanal
1720 – 1740 0 (Baseline)

Inductive effect

only (electron-

donating alkyl).

Aromatic

Aldehyde
Benzaldehyde 1695 – 1705 -25 cm⁻¹

Conjugation with

phenyl ring.

Heterocyclic

Aldehyde

Pyrazole-4-

carbaldehyde
1660 – 1690 -40 to -60 cm⁻¹

Strong

mesomeric

donation from N-

heterocycle + H-

bonding.

Ester Ethyl Acetate 1735 – 1750 +15 cm⁻¹

Inductive

withdrawal by

oxygen

increases bond

order.

Critical Analysis: The "N-Substituted" Control
A crucial validation step involves comparing the 1H (unsubstituted) form with an N-Methyl or N-

Phenyl derivative.

1H-Pyrazole-4-CHO (Solid):

cm⁻¹. The presence of the N-H proton allows for dimerization (see diagram below), where
the carbonyl oxygen accepts a hydrogen bond. This further weakens the C=O bond.

1-Methyl-Pyrazole-4-CHO:

cm⁻¹.[2] Without the H-bond donor, the peak shifts back to the "free" conjugated value,
similar to benzaldehyde.
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Conclusion: If your spectrum shows a C=O peak >1710 cm⁻¹, suspect oxidation to carboxylic

acid or loss of conjugation. If <1650 cm⁻¹, suspect hydrolysis or strong solvates.

Visualization of Mechanistic Pathways
The following diagrams illustrate the structural reasons behind the spectral shifts.

Figure 1: Resonance and Hydrogen Bonding Network
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Caption: Resonance donation from N1 lowers bond order (Blue). In solid state, intermolecular

H-bonding (Green) further reduces frequency.

Experimental Protocol: Self-Validating Identification
To ensure high-trust results (E-E-A-T), follow this protocol which accounts for phase-dependent

shifts.

Method A: Solid State (ATR/KBr)
Best for: Routine ID, detecting polymorphs.

Preparation: Place ~2 mg of solid pyrazole-4-carbaldehyde on the diamond crystal of an ATR

unit. Apply high pressure to ensure contact.

Scan Parameters: 4000–400 cm⁻¹, 4 cm⁻¹ resolution, 16 scans.

Validation Check:
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Look for Broad N-H at 3100–3300 cm⁻¹.

Confirm C=O at 1660–1690 cm⁻¹.

Note: If C=O is sharp and at 1700+, the sample may be amorphous or wet.

Method B: Solution State (Chloroform/DCM)
Best for: Confirming "Free" Carbonyl position.

Preparation: Dissolve 10 mg in 1 mL of dry

or

. Use a liquid cell with NaCl/CaF2 windows.

Scan: Subtract solvent background carefully.

Validation Check:

N-H should sharpen and shift to ~3450 cm⁻¹ (monomer).

C=O should shift up to ~1700–1705 cm⁻¹ as H-bonds break.

Causality: This shift (

cm⁻¹) confirms the peak identity as the carbonyl involved in H-bonding.

Troubleshooting & Common Pitfalls

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10902411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation Diagnosis Corrective Action

Peak at 1730+ cm⁻¹ Broken Conjugation
Check for oxidation to ester or

loss of aromaticity.

Peak at 1690 cm⁻¹ (Broad) Acid Contamination

Pyrazole-4-carboxylic acid

often forms during storage.

Check for very broad O-H

(2500-3000).

Missing N-H Band N-Substitution

Confirm you do not have the

N-methyl or N-phenyl

derivative.

Doublet at 1680/1660 Fermi Resonance
Common in aldehydes. Do not

confuse with impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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